Cas no 1557451-16-7 (6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-amine)

• Product Name: 6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-amine
• CAS No: 1557451-16-7
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 6394454
• PubChem ID: 81782935
• Update Time: 2025-10-29

6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-amine
• 6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H1-benzopyran-4-amine
• 2H-1-Benzopyran-4-amine, 6-fluoro-3,4-dihydro-8-methyl-N-(1-methylethyl)-
• EN300-10869192
• AKOS020763845
• 1557451-16-7
• 6-Fluoro-8-methyl-N-propan-2-yl-3,4-dihydro-2H-chromen-4-amine

• Inchi： 1S/C13H18FNO/c1-8(2)15-12-4-5-16-13-9(3)6-10(14)7-11(12)13/h6-8,12,15H,4-5H2,1-3H3
• InChI Key： QKNACSBRCASRJD-UHFFFAOYSA-N
• SMILES： C1OC2=C(C)C=C(F)C=C2C(NC(C)C)C1

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 284.5±40.0 °C(Predicted)
• pka: 8.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-amine

Introduction to 6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-amine (CAS No. 1557451-16-7)

6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-amine, identified by its Chemical Abstracts Service (CAS) number 1557451-16-7, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic amine features a benzopyran core structure, which is a common motif in biologically active molecules. The presence of a fluoro substituent at the 6-position and a methyl group at the 8-position introduces unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and development.

The N-(propan-2-yl) side chain further enhances the molecular complexity, contributing to its potential pharmacological activity. This compound belongs to the broader class of benzopyran derivatives, which have been extensively studied for their role in various biological processes. The benzopyran scaffold is particularly noted for its presence in natural products and pharmaceuticals, often exhibiting desirable pharmacokinetic and pharmacodynamic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of fluorine-containing compounds in drug design. The fluoro atom at the 6-position of 6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-amine can modulate metabolic stability, binding affinity, and selectivity. This modification is particularly relevant in the development of small-molecule inhibitors targeting enzymes such as kinases and proteases. The methyl group at the 8-position may influence the conformational flexibility of the molecule, affecting its interaction with biological targets.

The 3,4-dihydro-2H-1-benzopyran core is known for its ability to mimic natural products that exhibit potent biological activities. For instance, some benzopyran derivatives have shown promise in treating neurological disorders, cardiovascular diseases, and cancer. The N-(propan-2-yl) substituent adds another layer of complexity, potentially influencing both the solubility and bioavailability of the compound. These structural features make 6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-amine a compelling candidate for further investigation.

In recent years, computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds. The structural motifs present in 6-fluoro-8-methyl-N-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-am ine align well with current trends in drug design. For example, virtual screening techniques have identified similar benzopyran derivatives as potential inhibitors of target proteins involved in inflammatory pathways. These findings underscore the importance of exploring analogs with optimized substitution patterns.

The synthesis of 6-fluoro-octamethyl-N-(propan -2 -yl)-3 , 4 -dihydro - 2 H - 1 -benzopy ran - 4 -amine (CAS No. 1557451 -16 -7) involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Key steps include condensation reactions to form the benzopyran ring system followed by functional group modifications to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

Biological evaluation of 6-fluoro-octamethyl-N -(propan - 2 - yl ) -3 , 4 -dihydro - 2 H - 1 -benzopy ran - 4 -amine has revealed promising activity against certain enzymatic targets. Preliminary assays suggest that this compound may interfere with key metabolic pathways relevant to diseases such as cancer and neurodegeneration. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The role of fluorine in modulating pharmacological properties cannot be overstated. In many cases, fluorinated analogs exhibit enhanced binding affinity and reduced metabolic clearance compared to their non-fluorinated counterparts. This phenomenon has been observed across various therapeutic areas, including oncology and antiviral therapy. The incorporation of a fluoro atom into 6-fluoro-octamethyl-N -(propan - 2 - yl ) -3 , 4 -dihydro - 2 H - 1 -benzopy ran